Cas no 2228765-82-8 (4-cyclopropyl-5-(pyrrolidin-3-yloxy)-1,3-thiazole)

• Product Name: 4-cyclopropyl-5-(pyrrolidin-3-yloxy)-1,3-thiazole
• CAS No: 2228765-82-8
• MF: C₁₀H₁₄N₂OS
• MW: 210.295960903168
• CID: 5979203
• PubChem ID: 165610023
• Update Time: 2025-10-28

4-cyclopropyl-5-(pyrrolidin-3-yloxy)-1,3-thiazole Chemical and Physical Properties

Names and Identifiers

• 4-cyclopropyl-5-(pyrrolidin-3-yloxy)-1,3-thiazole
• 2228765-82-8
• EN300-1750430

• Inchi： 1S/C10H14N2OS/c1-2-7(1)9-10(14-6-12-9)13-8-3-4-11-5-8/h6-8,11H,1-5H2
• InChI Key： VLLSWWHOLHJVEN-UHFFFAOYSA-N
• SMILES： S1C=NC(=C1OC1CNCC1)C1CC1

Computed Properties

• Exact Mass: 210.08268425g/mol
• Monoisotopic Mass: 210.08268425g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 62.4Ų

Additional information on 4-cyclopropyl-5-(pyrrolidin-3-yloxy)-1,3-thiazole

Introduction to 4-cyclopropyl-5-(pyrrolidin-3-yloxy)-1,3-thiazole (CAS No. 2228765-82-8)

4-cyclopropyl-5-(pyrrolidin-3-yloxy)-1,3-thiazole, identified by the chemical abstracts service number 2228765-82-8, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This heterocyclic molecule features a thiazole core, which is a privileged scaffold widely recognized for its biological activity and pharmacological potential. The presence of a cyclopropyl group at the 4-position and an N-methylpyrrolidine moiety at the 5-position introduces unique electronic and steric properties, making this compound a promising candidate for further exploration in drug discovery.

The structural configuration of 4-cyclopropyl-5-(pyrrolidin-3-yloxy)-1,3-thiazole suggests potential interactions with biological targets such as enzymes and receptors. The thiazole ring is known to exhibit antimicrobial, anti-inflammatory, and anticancer properties, while the cyclopropyl group can enhance binding affinity by introducing rigidity and spatial constraints. The pyrrolidin-3-yloxy substituent further modulates the pharmacophore, potentially influencing solubility and metabolic stability.

In recent years, there has been growing interest in thiazole derivatives as therapeutic agents due to their diverse biological activities. Studies have demonstrated that modifications at the 4- and 5-positions of the thiazole ring can significantly alter pharmacokinetic profiles and target specificity. For instance, derivatives with bulky substituents like cyclopropyl have shown enhanced binding to certain protein targets, whereas polar groups such as hydroxyl or amine functionalities can improve water solubility.

Current research in medicinal chemistry has focused on developing novel thiazole-based compounds with improved efficacy and reduced side effects. The compound 4-cyclopropyl-5-(pyrrolidin-3-yloxy)-1,3-thiazole (CAS No. 2228765-82-8) represents an innovative approach to this challenge. Its unique structural features make it a valuable scaffold for designing molecules that can interact selectively with disease-causing targets.

One of the most compelling aspects of this compound is its potential application in addressing unmet medical needs. For example, thiazole derivatives have been explored as inhibitors of kinases and other enzymes involved in cancer progression. The cyclopropyl group in 4-cyclopropyl-5-(pyrrolidin-3-yloxy)-1,3-thiazole may facilitate optimal positioning within the active site of such enzymes, leading to potent inhibition. Additionally, the pyrrolidin-3-yloxy moiety could serve as a hinge region for binding to protein targets, enhancing drug-receptor interactions.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to construct the desired framework efficiently. These techniques not only improve synthetic efficiency but also allow for modular design modifications, enabling rapid exploration of structural analogs.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the binding mode of 4-cyclopropyl-5-(pyrrolidin-3-yloxy)-1,3-thiazole to its target proteins. These studies provide insights into key interactions such as hydrogen bonding, hydrophobic contacts, and π-stacking interactions that contribute to its biological activity. By leveraging computational tools like molecular dynamics simulations and docking algorithms, researchers can predict optimal lead structures with enhanced potency.

The pharmacokinetic properties of this compound are also under investigation to ensure its suitability for therapeutic applications. Parameters such as oral bioavailability, metabolic stability, and distribution across biological barriers are critical factors that determine its clinical viability. Preclinical studies are being conducted to evaluate these properties using relevant animal models and cell-based assays.

In conclusion,4-cyclopropyl-5-(pyrrolidin-3-yloxy)-1,3-thiazole (CAS No. 2228765-82-8) is a structurally intriguing molecule with significant potential in pharmaceutical research. Its unique combination of functional groups makes it an attractive scaffold for developing novel therapeutics targeting various diseases. Ongoing studies aim to elucidate its mechanism of action and optimize its pharmacological profile through rational drug design approaches.